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Compound of Interest

Compound Name: 1-Bromo-4-ethylbenzene

Cat. No.: B134493

Essential Safety and Handling Guide for 1-Bromo-4-
ethylbenzene

This guide provides critical safety protocols and logistical information for the handling and
disposal of 1-Bromo-4-ethylbenzene, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is paramount for ensuring
laboratory safety and proper chemical management.

Chemical Overview: 1-Bromo-4-ethylbenzene is a combustible liquid that can cause skin and
eye irritation, and may cause respiratory irritation.[1][2] It is crucial to handle this chemical with
appropriate safety measures to prevent exposure and ensure safe laboratory operations.

Hazard Identification and Classification

Hazard Class GHS Category
Flammable Liquids Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b134493?utm_src=pdf-interest
https://www.benchchem.com/product/b134493?utm_src=pdf-body
https://www.benchchem.com/product/b134493?utm_src=pdf-body
https://www.benchchem.com/product/b134493?utm_src=pdf-body
https://www.benchchem.com/product/b134493?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1301330&productDescription=1-BROMO-4-ETHYLBNZENE+99%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13013&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Appropriate personal protective equipment must be worn when handling 1-Bromo-4-

ethylbenzene to minimize exposure. The following table summarizes the recommended PPE.

Protection Type

Specific Equipment

Standards & Remarks

Eye/Face Protection

Chemical safety goggles or a
full-face shield.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[1]

[3]

Skin Protection

Chemical-resistant gloves
(Viton® or Nitrile rubber
recommended). A fire/flame
resistant and impervious lab

coat or coveralls.

Viton® gloves are
recommended for handling
aromatic hydrocarbons and
have shown high resistance to
similar compounds.[4][5] Nitrile
gloves may have a shorter
breakthrough time.[4][6]
Always inspect gloves before

use.

Respiratory Protection

Not generally required under
normal use with adequate
ventilation.

If ventilation is inadequate, or if
irritation is experienced, a
NIOSH/MSHA approved
respirator with an appropriate
filter cartridge should be used.
For major spills or
emergencies, a self-contained
breathing apparatus (SCBA) is

necessary.[1]

Quantitative Data
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Property Value

Molecular Formula CsHoBI[7]
Molecular Weight 185.06 g/mol [7]
Boiling Point 204 °C (399.2 °F)
Flash Point 63 °C (145.4 °F)
Density 1.343 g/mL at 25 °C

No specific occupational exposure limits have
) o been established for 1-Bromo-4-ethylbenzene.
Occupational Exposure Limits (OELS) ] )
[1][3][8] Handle with care and use in a well-

ventilated area.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and compliance.

Safe Handling Workflow

The following diagram outlines the procedural steps for the safe handling of 1-Bromo-4-
ethylbenzene from procurement to disposal.
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Safe Handling Workflow for 1-Bromo-4-ethylbenzene

Preparation

Review SDS

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Chemical Handling in Fume Hood

Keep Away from Ignition Sources

Store in a Cool, Dry, Well-Ventilated Area

;

Keep Container Tightly Closed

Disposal

Segregate Waste

Dispose of in Accordance with Regulations

Click to download full resolution via product page

Caption: A diagram illustrating the safe handling workflow.
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Experimental Protocols

General Handling Procedure:

o Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS).[1][2][3]
Ensure that a safety shower and eyewash station are readily accessible.[1]

» Ventilation: Always handle 1-Bromo-4-ethylbenzene in a well-ventilated area, preferably
within a certified chemical fume hood.

o Personal Protective Equipment: Don the appropriate PPE as detailed in the table above,
including chemical safety goggles, a lab coat, and chemical-resistant gloves.

» Handling: Avoid breathing vapors or mists.[1] Prevent contact with skin and eyes.[2] Keep
the chemical away from open flames, hot surfaces, and other sources of ignition as it is a
combustible liquid.[1]

o Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated
place, away from strong oxidizing agents.[1]

Spill Response Protocol:

o Evacuation and Ventilation: Evacuate the immediate area and ensure adequate ventilation.
Remove all sources of ignition.

e Containment: Use a non-combustible absorbent material like sand or earth to contain the
spill.

o Collection: Carefully collect the absorbed material into a suitable, labeled container for
disposal.

» Decontamination: Clean the spill area thoroughly with an appropriate solvent.
e Reporting: Report the spill to the relevant environmental health and safety department.

Disposal Plan:
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o Waste Collection: Collect waste 1-Bromo-4-ethylbenzene and any contaminated materials
in a designated, labeled, and sealed container.

o Labeling: Clearly label the waste container with the chemical name and associated hazards.

e Regulatory Compliance: Dispose of the chemical waste through an approved waste disposal
plant in accordance with local, state, and federal regulations.[1] Do not dispose of it down the
drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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